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Compound of Interest

Compound Name: N-Acetyl-DL-alanine

Cat. No.: B556444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the synthesis of N-Acetyl-DL-
alanine, a crucial intermediate in the fields of medicine, pesticides, and the chemical industry.

[1] The primary focus is on the direct acetylation of DL-alanine using acetic anhydride, a widely

employed and efficient method. This guide details the experimental protocol, presents

quantitative data in a structured format, and illustrates the process workflow and reaction

mechanism.

Reaction Overview
The synthesis of N-Acetyl-DL-alanine from DL-alanine is a straightforward N-acetylation

reaction. The amino group (-NH₂) of the DL-alanine molecule acts as a nucleophile, attacking

one of the electrophilic carbonyl carbons of acetic anhydride. This results in the formation of an

amide bond, yielding N-Acetyl-DL-alanine and acetic acid as a byproduct. The reaction is

typically performed in a solvent, often glacial acetic acid, which also helps to manage the

reaction exotherm.

The overall chemical equation is as follows:

DL-Alanine + Acetic Anhydride → N-Acetyl-DL-alanine + Acetic Acid

Experimental Protocol: Acetylation in Acetic Acid
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This protocol is based on established methods for the N-acetylation of amino acids using acetic

anhydride in an acetic acid medium.[2][3]

Materials:

DL-Alanine

Acetic Anhydride (Ac₂O)

Glacial Acetic Acid (CH₃COOH)

Deionized Water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve D,L-alanine in glacial acetic acid. A typical concentration is

approximately 3.3-3.8 moles of alanine per liter of acetic acid.[2]

Addition of Acetylating Agent: While stirring the solution, slowly add 1.2 to 1.3 molar

equivalents of acetic anhydride.[2] The addition should be done cautiously to control the

exothermic reaction.

Reaction Conditions: Heat the reaction mixture to a temperature between 48°C and 55°C.[2]

Maintain this temperature and continue stirring for a designated period, typically 1-2 hours, to

ensure the reaction goes to completion.

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

Concentrate the solution by removing the acetic acid solvent under reduced pressure using a
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rotary evaporator.[2] This will yield the crude N-Acetyl-DL-alanine, which may be a viscous

oil or a semi-solid.

Purification by Recrystallization: Dissolve the crude product in a minimum amount of hot

deionized water. Allow the solution to cool slowly to room temperature and then place it in an

ice bath to facilitate the crystallization of the pure product.

Final Product Collection: Collect the white crystalline product by filtration. Wash the crystals

with a small amount of cold water to remove any residual impurities.

Drying: Dry the purified N-Acetyl-DL-alanine under vacuum to a constant weight. The

expected yield of the final product is in the range of 78-83% with a purity of 98.7-99%.[2]

Data Presentation
Quantitative data from established synthesis protocols and physicochemical properties of the

final product are summarized below for clarity and comparison.

Table 1: Synthesis Parameters and Yields
Parameter Value Reference

Reactants

DL-Alanine 1.0 molar equivalent [2]

Acetic Anhydride 1.2 - 1.3 molar equivalents [2]

Solvent

Acetic Acid 3.3 - 3.8 mol alanine / L [2]

Reaction Conditions

Temperature 48 - 55 °C [2]

Product

Yield 78 - 83% [2]

Purity 98.7 - 99% [2]
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Table 2: Physicochemical Properties of N-Acetyl-DL-
alanine

Property Value Reference(s)

IUPAC Name 2-acetamidopropanoic acid [4]

CAS Number 1115-69-1 [4]

Molecular Formula C₅H₉NO₃ [1][4]

Molecular Weight 131.13 g/mol [1][4]

Appearance
White to off-white

powder/crystals
[1]

Melting Point 135 - 139 °C [1][5]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Storage
Sealed in a dry place at room

temperature
[1]

Visualizations: Workflow and Reaction Mechanism
The following diagrams, generated using Graphviz, illustrate the experimental workflow and the

core chemical transformation.
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Caption: Experimental workflow for N-Acetyl-DL-alanine synthesis.

Caption: Conceptual diagram of the N-acetylation reaction.

Safety Considerations
Acetic Anhydride: Is corrosive, a lachrymator, and reacts exothermically with water. Handle in

a well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.

Glacial Acetic Acid: Is corrosive and can cause severe skin burns and eye damage. All

handling should be performed in a fume hood with appropriate PPE.
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The reaction can be exothermic, especially during the addition of acetic anhydride. Proper

temperature control is essential to prevent runaway reactions.

Conclusion
The synthesis of N-Acetyl-DL-alanine via the direct acetylation of DL-alanine with acetic

anhydride is a robust and high-yielding method. The process, which utilizes readily available

and relatively inexpensive starting materials, involves a straightforward reaction followed by

standard purification techniques like recrystallization. The quantitative data and detailed

protocol provided in this guide offer a solid foundation for researchers and professionals to

successfully implement this synthesis in a laboratory setting. Adherence to safety protocols is

critical due to the corrosive nature of the reagents involved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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